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Note on (E/Z)-HA155: Initial searches for the PERK inhibitor "(E/Z)-HA155" did not yield
specific information on a compound with this designation. Consequently, this guide provides a
comparative analysis of two well-characterized and potent PERK inhibitors, GSK2606414 and
AMG PERK 44, to offer relevant insights for researchers in the field.

This guide presents a detailed comparison of the biochemical and cellular activities of
GSK2606414 and AMG PERK 44, two prominent small molecule inhibitors of the Protein
kinase R-like endoplasmic reticulum kinase (PERK). The information herein is intended for
researchers, scientists, and drug development professionals engaged in studying the unfolded
protein response (UPR) and its role in various pathological conditions.

Introduction to PERK Inhibition

The endoplasmic reticulum (ER) is a critical organelle for protein folding and modification.
Perturbations in the ER environment can lead to an accumulation of unfolded or misfolded
proteins, a condition known as ER stress. To cope with this, cells activate a sophisticated
signaling network called the unfolded protein response (UPR). PERK is a key ER stress sensor
and a type | transmembrane protein. Upon activation, PERK phosphorylates the eukaryotic
initiation factor 2 alpha (elF2a), leading to a global attenuation of protein synthesis, which
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reduces the protein load on the ER. However, this also results in the selective translation of
certain mMRNAS, such as activating transcription factor 4 (ATF4), which orchestrates the
expression of genes involved in stress adaptation and, in cases of prolonged stress, apoptosis.
[1][2][3] Given its central role in cell fate decisions under ER stress, PERK has emerged as a
significant therapeutic target in diseases such as cancer and neurodegenerative disorders.[4]

[5]

Quantitative Data Summary

The following table summarizes the key quantitative data for GSK2606414 and AMG PERK 44,
compiled from various studies. It is important to note that direct comparisons of potency should
be made with caution, as the experimental conditions may have varied between studies.

Parameter GSK2606414 AMG PERK 44 Reference(s)
Biochemical IC50 0.4 nM 6 NnM [61[7]
Cellular IC50 (pPERK) <30 nM (in A549 cells) 84 nM [8][9]
>1000-fold over
>100-fold over other GCNZ2; >160-fold over
Selectivity EIF2AKSs; also inhibits ~ B-Raf; highly selective  [8][10][11]
RIPK1 (IC50 =16 nM)  over 387 other
kinases
Oral Bioavailability Yes Yes [71[12]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental approaches discussed, the following
diagrams have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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